Cas no 88968-75-6 (1-(2,3,4-trichlorophenyl)propan-2-one)

• Product Name: 1-(2,3,4-trichlorophenyl)propan-2-one
• CAS No: 88968-75-6
• MF: C₉H₇Cl₃O
• MW: 237.510279893875
• CID: 1935452
• PubChem ID: 187685
• Update Time: 2025-04-21

1-(2,3,4-trichlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trichlorophenyl)propan-2-one
• 88968-75-6
• DTXSID30237463
• Propan-2-one, 1-(2,3,4-trichlorophenyl)-

• Inchi： 1S/C9H7Cl3O/c1-5(13)4-6-2-3-7(10)9(12)8(6)11/h2-3H,4H2,1H3
• InChI Key： NMLZFHWBEUVZIF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CC(C)=O)Cl)Cl

Computed Properties

• Exact Mass: 235.956
• Monoisotopic Mass: 235.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.383
• Boiling Point: 303.3°Cat760mmHg
• Flash Point: 127.1°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes